1. Home
  2. Product
  3. Reference Standards
  4. Tetrahydrocortisone 3-Glucuronide
Tetrahydrocortisone 3-Glucuronide Tetrahydrocortisone 3-Glucuronide
Brand Name: Vulcanchem
CAS No.: 26312-91-4
VCID: VC0049707
InChI: InChI=1S/C27H40O11/c1-25-7-5-13(37-24-21(33)19(31)20(32)22(38-24)23(34)35)9-12(25)3-4-14-15-6-8-27(36,17(30)11-28)26(15,2)10-16(29)18(14)25/h12-15,18-22,24,28,31-33,36H,3-11H2,1-2H3,(H,34,35)/t12-,13-,14+,15+,18-,19+,20+,21-,22+,24-,25+,26+,27+/m1/s1
SMILES: CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4(C(=O)CO)O)C)OC5C(C(C(C(O5)C(=O)O)O)O)O
Molecular Formula: C27H40O11
Molecular Weight: 540.606

Tetrahydrocortisone 3-Glucuronide

CAS No.: 26312-91-4

Reference Standards

VCID: VC0049707

Molecular Formula: C27H40O11

Molecular Weight: 540.606

Tetrahydrocortisone 3-Glucuronide - 26312-91-4

CAS No. 26312-91-4
Product Name Tetrahydrocortisone 3-Glucuronide
Molecular Formula C27H40O11
Molecular Weight 540.606
IUPAC Name (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[[(3R,5R,8S,9S,10S,13S,14S,17R)-17-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-11-oxo-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]oxane-2-carboxylic acid
Standard InChI InChI=1S/C27H40O11/c1-25-7-5-13(37-24-21(33)19(31)20(32)22(38-24)23(34)35)9-12(25)3-4-14-15-6-8-27(36,17(30)11-28)26(15,2)10-16(29)18(14)25/h12-15,18-22,24,28,31-33,36H,3-11H2,1-2H3,(H,34,35)/t12-,13-,14+,15+,18-,19+,20+,21-,22+,24-,25+,26+,27+/m1/s1
Standard InChIKey QUOCEDQXFGCYTL-WPIYVXEUSA-N
SMILES CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4(C(=O)CO)O)C)OC5C(C(C(C(O5)C(=O)O)O)O)O
Synonyms β-D- Glucopyranosiduronic acid 17,21-dihydroxy-11,20-dioxo-5β-pregnan-3α-yl; _x000B_β-D-Glucosiduronic acid, 17,21-dihydroxy-11,20-dioxo-5β-pregnan-3α-yl;_x000B_3α-(β-D-Glucopyranuronosyloxy)-17,21-dihydroxy-5β-pregnane-11,20-dione;_x000B_Pregnane β-D-Glucopyranosidur
PubChem Compound 99601999
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19